3-Methylbutanohydrazide

• IUPAC Name: 3-methylbutanehydrazide
• InChI: InChI=1S/C5H12N2O/c1-4(2)3-5(8)7-6/h4H,3,6H2,1-2H3,(H,7,8)
• InChI Key: OQNKZWDYYSHLPO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)NN
• Molecular Formula: C5H12N2O
• DSSTOX Substance ID: DTXSID60179049
• Molecular Weight: 116.16 g/mol
• CAS RN: 24310-18-7

Description

3-Methylbutanohydrazide is a chemical compound with the molecular formula C5H12N2O. It is also known by other names such as 3-methylbutanehydrazide, Isovalerohydrazide, and Isovaleric hydrazide.

Molecular Structure Analysis

The molecular structure of 3-Methylbutanohydrazide consists of carbon ©, hydrogen (H), nitrogen (N), and oxygen (O) atoms. The InChI representation of its structure is InChI=1S/C5H12N2O/c1-4(2)3-5(8)7-6/h4H,3,6H2,1-2H3,(H,7,8). The Canonical SMILES representation is CC(C)CC(=O)NN.

Physical And Chemical Properties Analysis

3-Methylbutanohydrazide has a molecular weight of 116.16 g/mol. It has a computed XLogP3 value of -0.3, indicating its solubility in water and lipids. It has 2 hydrogen bond donors and 2 hydrogen bond acceptors. The compound is also characterized by 2 rotatable bonds.

Scientific Research Applications

Sensory Effects in Alcoholic Beverages

A study by Gracia-Moreno et al. (2015) optimized and validated a method for the quantitative determination of various hydroxy acids, including 2-hydroxy-3-methylbutanoic (2OH3MB), in wines and other alcoholic beverages. Their research reported the first specific study of these analytes in such beverages, suggesting their potential relevance to the sensory effects, particularly in beer and Sherry wines Gracia-Moreno et al., 2015.

Coordination Compounds and Antimicrobial Activity

Kumar et al. (2013) delved into the synthesis of coordination compounds involving Schiff base containing both aliphatic and aromatic hydrazide moieties. Their research not only characterized these compounds but also highlighted their antimicrobial activity against various bacteria and yeast, indicating potential applications in antimicrobial treatments or preservatives Kumar et al., 2013.

Gastric Ulcer Prevention

Tayeby et al. (2017) conducted a study on a compound (TIBH) that is a derivative of indole and gallic acid, which demonstrated significant ulcer prevention potential against HCl/Ethanol-triggered gastric ulcers in rats. The study's findings revealed the compound's ability to regulate various biochemical pathways and markers, suggesting potential applications in developing treatments for gastric ulcers Tayeby et al., 2017.

Polymer and Lipid Nanoparticles for Agricultural Applications

Campos et al. (2015) explored the use of solid lipid nanoparticles and polymeric nanocapsules for the sustained release of fungicides carbendazim and tebuconazole. Their study found that these nanoparticles modified the release profiles of the fungicides and decreased their toxicity, suggesting an innovative approach for the treatment and prevention of fungal diseases in agriculture [Campos et al., 2015](https://consensus.app/papers/polymeric-solid-lipid-nanoparticles-sustained-release-campos/1e7bba6057f55f22a1b1df22946a5396/?utm_source=chatgpt).

Safety and Hazards

3-Methylbutanohydrazide is harmful if swallowed. It is recommended to wash skin thoroughly after handling and avoid eating, drinking, or smoking when using this product.

Q & A

Q1: What are the potential applications of 3-Methylbutanohydrazide derivatives in medicinal chemistry?

A1: 3-Methylbutanohydrazide serves as a valuable building block in synthesizing compounds with potential biological activities. For instance, research has demonstrated the synthesis of acylhydrazone derivatives from (2S)-2-benzoylamino-3-methylbutanohydrazide hydrazones. [] These derivatives have shown promising antiviral activity, specifically against HIV-1. [] Further research explored these acylhydrazone derivatives containing amino acid side chains, with some exhibiting significant anti-HIV-1 activity and notable stereoselectivity. [] This highlights the potential of modifying 3-Methylbutanohydrazide to develop novel antiviral agents.

Q2: How does the stereochemistry of 3-Methylbutanohydrazide derivatives influence their biological activity?

A2: Studies focusing on specific 3-Methylbutanohydrazide derivatives, particularly acylhydrazones, have revealed a distinct relationship between stereochemistry and biological activity. Research indicates that specific enantiomers (8S, 11S, and 12S) of these derivatives displayed significant anti-HIV-1 activity. [] Interestingly, their corresponding enantiomers (8R, 11R, and 12R) showed no inhibitory effect on the same HIV-1 strain. [] This emphasizes the importance of chirality in drug design and suggests that stereoselective synthesis methods are crucial for obtaining the desired biological activity in 3-Methylbutanohydrazide-based compounds.

Q3: Can you provide an example of a specific chemical reaction involving 3-Methylbutanohydrazide and its stereochemical outcome?

A3: One example is the reaction of dimethyl 5-aryl-2,3-dihydro-3,3-dimethyl-1-oxo-1H,5H-pyrazolo[1,2–a]pyrazole-6,7-dicarboxylates with hydrazine hydrate, which yields propanohydrazides as the product. [] Interestingly, this reaction proceeds with high stereoselectivity, specifically favoring the formation of the rel-(4'R,5'S)-isomer of 3-[5-aryl-3,4-bis(hydrazinocarbonyl)-4,5-dihydro-1H-pyrazol-1-yl)-3-methylbutanohydrazides. [] This example further emphasizes the significance of stereochemical considerations when utilizing 3-Methylbutanohydrazide in chemical synthesis, particularly for applications where specific isomers are desired.